Cas no 2624135-68-6 (3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride)

• Product Name: 3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride
• CAS No: 2624135-68-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD33550459
• CID: 5663983
• PubChem ID: 155978310
• Update Time: 2023-09-11

3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27739346
• 2624135-68-6
• 3,3-dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride
• 3,3-Dimethyl-2-(pyridin-4-yl)butanoic acid hydrochloride

• MDL： MFCD33550459
• Inchi： 1S/C11H15NO2.ClH/c1-11(2,3)9(10(13)14)8-4-6-12-7-5-8;/h4-7,9H,1-3H3,(H,13,14);1H
• InChI Key： WRCVJBYWUMMAQD-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1C=CN=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų